Cas no 737827-58-6 (1H-PYRAZOL-3-AMINE, 5-(2-CHLOROPHENYL)-4-(4-CHLOROPHENYL)-)

• Product Name: 1H-PYRAZOL-3-AMINE, 5-(2-CHLOROPHENYL)-4-(4-CHLOROPHENYL)-
• CAS No: 737827-58-6
• MF: C₁₅H₁₁Cl₂N₃
• MW: 304.173940896988
• CID: 3230923
• PubChem ID: 17748139
• Update Time: 2025-04-21

1H-PYRAZOL-3-AMINE, 5-(2-CHLOROPHENYL)-4-(4-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOL-3-AMINE, 5-(2-CHLOROPHENYL)-4-(4-CHLOROPHENYL)-
• MFCD12652851
• 3-(2-Chlorophenyl)-4-(4-chlorophenyl)-1H-pyraZol-5-amine
• 5-(2-chlorophenyl)-4-(4-chlorophenyl)-2H-pyrazol-3-ylamine
• 5-(2-chlorophenyl)-4-(4-chlorophenyl)-1H-pyrazol-3-amine
• DB-397359
• F97511
• SCHEMBL5386559
• 737827-58-6
• RNHQNZLQGFNUHQ-UHFFFAOYSA-N

• Inchi： 1S/C15H11Cl2N3/c16-10-7-5-9(6-8-10)13-14(19-20-15(13)18)11-3-1-2-4-12(11)17/h1-8H,(H3,18,19,20)
• InChI Key： RNHQNZLQGFNUHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=C(C(N)=NN1)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 303.0330028Da
• Monoisotopic Mass: 303.0330028Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.7Ų